(1R)-1-(1H-benzimidazol-2-yl)ethanamine

• IUPAC Name: (1R)-1-(1H-benzimidazol-2-yl)ethanamine
• InChI: InChI=1S/C9H11N3/c1-6(10)9-11-7-4-2-3-5-8(7)12-9/h2-6H,10H2,1H3,(H,11,12)/t6-/m1/s1
• InChI Key: NXSULSSADMIWQD-ZCFIWIBFSA-N
• Canonical SMILES: CC(C1=NC2=CC=CC=C2N1)N
• Isomeric SMILES: C[C@H](C1=NC2=CC=CC=C2N1)N
• Molecular Formula: C9H11N3
• Molecular Weight: 161.20 g/mol
• CAS No.: 163959-79-3

Description

(1R)-1-(1H-benzimidazol-2-yl)ethanamine is a useful research compound. Its molecular formula is C9H11N3 and its molecular weight is 161.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activity

A notable application of (1R)-1-(1H-benzimidazol-2-yl)ethanamine derivatives is in the field of antimicrobial and antifungal activities. Studies have demonstrated that these compounds, when synthesized with various substitutions, exhibit significant antibacterial and antifungal properties. For instance, some synthesized compounds displayed antibacterial and antifungal activity comparable to or slightly better than standard medicinal drugs like chloramphenicol, cefoperazone, and amphotericin B (Pejchal et al., 2015). Similarly, other studies have reported significant antimicrobial activity of synthesized benzimidazole derivatives against various microorganisms, which highlights their potential as antimicrobial agents (Desai et al., 2017).

Inhibition of Enzymatic Activities

These compounds have also been investigated for their inhibition activities against enzymes such as acetylcholinesterase (ACHE) and butyrylcholinesterase (BCHE). Research indicates that certain synthesized benzimidazole derivatives display excellent acetylcholinesterase and butyrylcholinesterase inhibition activity, which can be beneficial in treating conditions like Alzheimer's disease (Pejchal et al., 2011).

Spectral and Structural Characterization

Benzimidazole derivatives have been extensively studied for their spectral and structural characteristics. For instance, the crystal structure and spectral characterization of these compounds have been analyzed using X-ray diffraction, NMR spectroscopy, and other techniques, contributing to the understanding of their chemical properties and potential applications (Tavman et al., 2013).

Application in Drug Synthesis and Design

These compounds are also valuable in the synthesis and design of potential drugs. For example, their role in the synthesis of benzimidazole derivatives and subsequent testing for activities such as antioxidant potential and enzymatic inhibition showcases their versatility in drug development (Taj et al., 2020).

Applications in Crystal Engineering

Another interesting application is in crystal engineering. The protonated benzimidazole group has been identified as a useful synthon for crystal engineering, demonstrating the compound's potential in the development of new materials (Matthews et al., 2003).

Mechanism of Action

Biochemical Pathways

• However, benzimidazole derivatives are known to impact various cellular processes, including DNA replication, protein synthesis, and cell division .

Pharmacokinetics

• ADME Properties :
  • Distribution : It may distribute widely due to its small molecular weight (132.16 g/mol) and lipophilic nature .

Safety and Hazards

The safety and hazards associated with benzimidazole derivatives can vary depending on the specific compound. It’s important to handle these compounds with care and to follow all safety protocols when working with them.

Future Directions

The future directions for research on benzimidazole derivatives are vast and varied. These compounds continue to be of interest in medicinal chemistry due to their wide range of biological activities.